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Compound of Interest

Compound Name: Hdac-IN-87

Cat. No.: B15582227

Get Quote

COMPOUND AT A GLANCE

Parameter Value Reference

Compound Name
Hdac-IN-87 (also known as

Compound XII6)
[1][2][3]

CAS Number 3039482-69-1 [2][3]

Molecular Formula C13H7F5N4O2S [2][3]

Molecular Weight 378.28 g/mol [3]

Target(s)
Non-selective Histone

Deacetylase (HDAC) inhibitor
[1][2][3]

Primary Activity
Fungicidal activity against P.

sorghi and P. pachyrhizi
[1][2][3]

Introduction
Hdac-IN-87 is a novel, non-selective histone deacetylase (HDAC) inhibitor.[1][2][3] It has

demonstrated inhibitory activity against at least two HDAC isoforms, HDAC4 and HDAC6, and

exhibits potent fungicidal properties.[1][2] This technical guide provides a comprehensive
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overview of the available data on Hdac-IN-87, including its mechanism of action, biological

activities, and physicochemical properties, to support further research and development efforts.

Mechanism of Action
Histone deacetylases (HDACs) are a class of enzymes that play a crucial role in regulating

gene expression by removing acetyl groups from lysine residues on histones and other non-

histone proteins.[4][5][6] This deacetylation leads to a more compact chromatin structure,

generally associated with transcriptional repression.[6][7] HDAC inhibitors, such as Hdac-IN-
87, block the activity of these enzymes, leading to an accumulation of acetylated histones.[5][8]

This, in turn, results in a more relaxed chromatin structure, allowing for the transcription of

various genes, including tumor suppressor genes.[6][8]

The general mechanism of HDAC inhibition involves the binding of the inhibitor to the active

site of the HDAC enzyme, typically chelating a zinc ion that is essential for its catalytic activity.

[4][5] This prevents the enzyme from deacetylating its substrates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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